Cas no 2137801-79-5 ({7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine)

• Product Name: {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine
• CAS No: 2137801-79-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5784655
• PubChem ID: 165459935
• Update Time: 2025-05-26

{7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-744307
• {7,9-dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine
• 2137801-79-5
• {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine

• Inchi： 1S/C12H23NO/c1-9-5-10(2)7-12(6-9)11(8-13)3-4-14-12/h9-11H,3-8,13H2,1-2H3
• InChI Key： HNMDWHABLNMFNW-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine

Compound CAS No. 2137801-79-5: {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine

The compound with CAS No. 2137801-79-5, commonly referred to as {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine, is a highly specialized organic compound with a unique chemical structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen atom in this case. The spiro structure in this compound is formed by a decane ring system with an oxygen atom at the 1-position, creating a spiro junction between two rings.

The {7,9-Dimethyl} substituents on the spiro ring add significant steric bulk to the molecule, influencing its physical properties and reactivity. The presence of these methyl groups also plays a crucial role in determining the compound's solubility and stability under various conditions. The methanamine group attached to the spiro system introduces an amine functionality, which can participate in various chemical reactions, such as nucleophilic substitutions or hydrogen bonding interactions.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique structural features. The spiro ring system provides a rigid framework that can be exploited for designing drug carriers with controlled release properties. Additionally, the {7,9-Dimethyl} groups enhance the hydrophobicity of the molecule, making it suitable for encapsulating hydrophobic drugs within its structure.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-forming reactions and subsequent functionalization steps. The synthesis begins with the preparation of a suitable precursor that can undergo cyclization to form the spiro ring system. The introduction of the {7,9-Dimethyl} groups is achieved through alkylation or acylation reactions, followed by deprotection steps to yield the final product.

The physical properties of this compound have been extensively studied using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have revealed that the molecule adopts a specific conformation due to steric hindrance from the methyl groups and hydrogen bonding interactions involving the amine group.

One of the most promising applications of this compound is in the field of polymer chemistry. The spiro structure allows for the formation of cross-linked polymer networks with improved mechanical properties and thermal stability. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance their resistance to environmental factors such as UV radiation and moisture.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its electronic properties and reactivity under different conditions. These studies have identified potential sites for further functionalization, paving the way for novel applications in catalysis and materials science.

In conclusion, {7,9-Dimethyl-1-oxaspiro[4.5]decan-4-yl}methanamine (CAS No. 2137801-79-5) is a versatile compound with a wealth of potential applications across various fields of chemistry and materials science. Its unique structural features and functional groups make it an ideal candidate for designing advanced materials and drug delivery systems.